Cas no 149155-50-0 (b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-methoxyoxireno[4,5]cyclopenta[1,2-c]pyran-2-yl6-O-b-D-xylopyranosyl- (9CI))

• Product Name: b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-methoxyoxireno[4,5]cyclopenta[1,2-c]pyran-2-yl6-O-b-D-xylopyranosyl- (9CI)
• CAS No: 149155-50-0
• MF: C₂₁H₃₂O₁₄
• MW: 508.470388412476
• CID: 159344
• PubChem ID: 3083436
• Update Time: 2025-04-19

b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-methoxyoxireno[4,5]cyclopenta[1,2-c]pyran-2-yl6-O-b-D-xylopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-methoxyoxireno[4,5]cyclopenta[1,2-c]pyran-2-yl6-O-b-D-xylopyranosyl- (9CI)
• 2-[[1a-(hydroxymethyl)-6-methoxy-2,5a,6,6a-tetrahydro-1bH-oxireno[5,6]cyclopenta[1,3-c]pyran-2-yl]oxy]-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxane-3,4,5-triol
• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-met...
• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-methoxyoxireno[4,5]cyclopenta[1,2-
• (1aS-(1aalpha,1bbeta,2beta,5abeta,6beta,6aalpha))-1a,1b,2,5a,6,6a-Hexahydro-1a-(hydroxymethyl)-6-methoxyoxireno(4,5)cyclopenta(1,2-c)pyran-2-yl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside
• 1a,1b,2,5a,6,6a-Hexahydro-1a-(hydroxymethyl)-6-methoxyoxireno(4,5)cyclopenta(1,2-c)pyran-2-yl 6-O-beta-D-xylopyranosyl-beta-D-Glucopyranoside (1aS-(1aalpha,1bbeta,2beta,5abeta,6beta,6aalpha))-
• 6'-O-(beta-D-Xylopyranosyl)methylcatalpol
• Karsoside
• 1a-(Hydroxymethyl)-6-methoxy-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-2-yl 6-O-pentopyranosylhexopyranoside
• beta-D-Glucopyranoside, 1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-methoxyoxireno(4,5)cyclopenta(1,2-c)pyran-2-yl 6-O-beta-D-xylopyranosyl-, (1aS-(1aalpha,1bbeta,2beta,5abeta,6beta,6aalpha))-
• DTXSID00933561
• 2-[[2-(hydroxymethyl)-5-methoxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxane-3,4,5-triol
• 149155-50-0
• AKOS040752236

• Inchi： 1S/C21H32O14/c1-29-16-7-2-3-30-18(10(7)21(6-22)17(16)35-21)34-20-15(28)13(26)12(25)9(33-20)5-32-19-14(27)11(24)8(23)4-31-19/h2-3,7-20,22-28H,4-6H2,1H3
• InChI Key： LOKOJGZZDJOXCS-UHFFFAOYSA-N
• SMILES： O1C2C(C3C=COC(C3C12CO)OC1C(C(C(C(COC2C(C(C(CO2)O)O)O)O1)O)O)O)OC

Computed Properties

• Exact Mass: 508.179
• Monoisotopic Mass: 508.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 210Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 776.2°Cat760mmHg
• Flash Point: 423.2°C
• Refractive Index: 1.651

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds